{1-[2-(2,6-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}methanol

• IUPAC Name: [1-[2-(2,6-dimethylphenoxy)ethyl]benzimidazol-2-yl]methanol
• InChI: InChI=1S/C18H20N2O2/c1-13-6-5-7-14(2)18(13)22-11-10-20-16-9-4-3-8-15(16)19-17(20)12-21/h3-9,21H,10-12H2,1-2H3
• InChI Key: IJWDDVOQJFWSLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCN2C3=CC=CC=C3N=C2CO
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

{1-[2-(2,6-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}methanol is a chemical compound that has gained significant attention in scientific research due to its various applications. This compound is also known as DMXB-A, and it has been studied for its potential use in treating various neurological disorders.

Mechanism of Action

DMXB-A acts as an agonist for the α7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in various neurological processes such as learning, memory, and attention. Activation of the α7 nAChR by DMXB-A leads to an increase in the release of neurotransmitters such as acetylcholine, dopamine, and serotonin, which can improve cognitive function and reduce symptoms of neurological disorders.
Biochemical and Physiological Effects:
DMXB-A has been found to have various biochemical and physiological effects. It can improve cognitive function, reduce inflammation, and prevent neuronal damage. DMXB-A has also been found to have analgesic properties, which can help reduce pain. Additionally, DMXB-A has been found to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using DMXB-A in lab experiments is that it has been extensively studied and has a well-understood mechanism of action. Additionally, DMXB-A has been found to be relatively safe and well-tolerated in animal studies. However, one limitation of using DMXB-A in lab experiments is that it is not readily available commercially, and it can be challenging and expensive to synthesize.

Future Directions

There are several future directions for the study of DMXB-A. One direction is to continue studying its potential use in treating various neurological disorders. Additionally, more research is needed to understand the long-term effects of DMXB-A and its potential side effects. Another direction is to develop more efficient synthesis methods for DMXB-A, which can make it more accessible for research purposes. Finally, more research is needed to understand the full range of potential applications for DMXB-A, including its potential use in treating other diseases such as cancer.

Synthesis Methods

The synthesis of DMXB-A involves the reaction of 2,6-dimethylphenol with 1,2-dibromoethane to form 2-(2,6-dimethylphenoxy)ethyl bromide. The resulting compound is then reacted with 1H-benzimidazole in the presence of potassium carbonate and methanol to form {1-[2-(2,6-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}methanol. The final product is obtained through a purification process using column chromatography.

Scientific Research Applications

DMXB-A has been studied for its potential use in treating various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to have neuroprotective properties, which can help prevent neuronal damage and improve cognitive function. DMXB-A has also been studied for its potential use in treating nicotine addiction and as an analgesic.